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Compound of Interest

5-Bromo-2-fluoro-4-
Compound Name:

methylbenzonitrile
CAS No.: 1269493-45-9

Cat. No.: B1444541

Get Quote

Executive Summary

5-Bromo-2-fluoro-4-methylbenzonitrile (CAS: 1269493-45-9) is a critical halogenated
building block used in the synthesis of advanced pharmaceutical agents, particularly Nav1.7
sodium channel inhibitors (pain management) and MYST family Lysine Acetyl Transferase
(KAT) inhibitors (oncology). Its unique substitution pattern—featuring a nitrile handle, a fluorine
atom for metabolic stability, and a bromine atom for cross-coupling—makes it a versatile
scaffold for Suzuki-Miyaura coupling and benzylic functionalization.

This guide provides a comprehensive technical analysis of its spectral data, synthesis
pathways, and quality control parameters for researchers in medicinal chemistry.

Chemical Identity & Properties
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Property Data
IUPAC Name 5-Bromo-2-fluoro-4-methylbenzonitrile
CAS Number 1269493-45-9

C
Molecular Formula H

BrFN
Molecular Weight 214.03 g/mol
Appearance White to off-white solid
Melting Point 76-80 °C (Lit.)
SMILES Cclcc(c(cclC#N)F)Br
Solubility Soluble in DMSO, Chloroform,

Dichloromethane; Sparingly soluble in water.

Synthesis & Reaction Workflow

The primary synthetic route involves the regioselective electrophilic aromatic substitution

(bromination) of 2-fluoro-4-methylbenzonitrile. The presence of the fluorine atom at the C2

position and the methyl group at C4 directs the incoming bromine to the C5 position due to

steric and electronic factors.

Regioselectivity Logic:

e Fluorine (C2):0rtho/Para director. Directs to C3 and C5.

o Methyl (C4):0Ortho/Para director. Directs to C3 and C5.

 Nitrile (C1):Meta director. Directs to C3 and C5.

o QOutcome: Both C3 and C5 are electronically activated. However, C5 is sterically favored as

C3 is sandwiched between the fluorine and methyl groups.
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Experimental Workflow Diagram

NBS, Benzoyl Peroxide 5-Bromo-4-(bromomethyl)-2-fluorobenzonitrile
(Radical Subst.) (Benzylic Bromination)

Bromination (C! 5-Bromo-2-fluoro-4-methylbenzonitrile
(Target)

Pd(PPh3)4, Ar-B(OH)2

Click to download full resolution via product page

Figure 1: Synthetic workflow illustrating the access to the target and its downstream
applications.[1][2]

Spectral Characterization
A. Mass Spectrometry (MS)

The mass spectrum is dominated by the characteristic isotopic signature of bromine (

Br and
Br).
* lonization Mode: El or ESI+
e Molecular lon (
):
o m/z 213.0 (

Br isotope)

o m/z 215.0 (

Br isotope)
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 Isotope Pattern: A distinct 1:1 doublet ratio for the molecular ion peaks confirms the
presence of a single bromine atom.

e Fragmentation: Loss of Br (

) leads to a peak at m/z ~134 (C
H

FN

B. Infrared Spectroscopy (FT-IR)

Key functional group stretches provide rapid confirmation of identity.

Wavenumber (cm

Assignment Notes

)

Sharp, characteristic nitrile
2230-2240 C=N Stretch

band.

] Aromatic ring breathing

1580-1600 C=C Aromatic

modes.

Strong band due to the C-F
1100-1250 C-F Stretch

bond.

Fingerprint region confirmation.
600-700 C-Br Stretch

[3]

C. Nuclear Magnetic Resonance ( H NMR)

The proton NMR spectrum is simple due to the high degree of substitution, featuring two
aromatic protons and one methyl group. The coupling constants (

) are diagnostic of the fluorine positioning.

Solvent: CDCI
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(Chloroform-d) Frequency: 500 MHz[4]

Shift (
Multiplicity
ppm)

Coupling (

Hz)

Assignment

Interpretation

7.77 Doublet (d)

Hz

H-6

Para to Fluorine.
The coupling is a

long-range (

) H-F coupling.
Deshielded by
the adjacent CN

and Br groups.

7.13 Doublet (d)

Hz

H-3

Ortho to
Fluorine. The
larger coupling

constant (

) is characteristic
of ortho H-F

interaction.

2.48 Singlet (s)

Methyl group at
C4. May show
fine splitting (

Hz) if resolution

allows.

Analyst Note: The doublet at 7.77 ppm (H-6) is distinctively deshielded compared to H-3 due to

the electron-withdrawing nitrile group at C1 and the bromine at C5. The coupling constants

confirm the regiochemistry: a 3-bromo isomer would alter the H-H coupling patterns significantly.
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D. C NMR Prediction

 Nitrile Carbon (C1): ~117-119 ppm (Weak intensity).
e C-F (C2): ~160-164 ppm (Doublet, huge

coupling ~250 Hz).

e Aromatic C-H: ~130-140 ppm (Doublets due to C-F coupling).

e Methyl Carbon: ~20-22 ppm.

Quality Control & Impurity Profiling

When sourcing or synthesizing this intermediate, three primary impurities must be monitored
using HPLC or GC-MS.

e Regioisomer (3-Bromo-2-fluoro-4-methylbenzonitrile):
o Origin: Lack of regioselectivity during bromination.
o Detection:

H NMR (H-H coupling would be observed if protons were adjacent, but here they are para;
however, shifts would differ significantly).

o Dibrominated Species:
o Origin: Over-bromination.
o Detection: MS (M+4 peak cluster 1:2:1).
e Benzylic Bromide (5-Bromo-4-(bromomethyl)-2-fluorobenzonitrile):
o Origin: Radical side reaction if light/heat is uncontrolled.
o Detection: Shift of methyl peak from ~2.5 ppm to ~4.5 ppm (CH

Br).
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Applications in Drug Discovery

This compound serves as a "pivot point” in medicinal chemistry:

Navl.7 Inhibitors: The nitrile group is often converted to a benzoxazole or benzisoxazole
heterocycle, a pharmacophore found in sodium channel blockers for neuropathic pain.

KAT Inhibitors: Used to synthesize sulfonamide derivatives targeting the MYST family of
histone acetyltransferases (e.g., in prostate cancer research).

Late-Stage Functionalization: The aryl bromide allows for the introduction of complex biaryl
systems via Suzuki coupling, while the methyl group can be oxidized or halogenated to
extend the carbon skeleton.

References

Patent US11492346B2: Benzisoxazole sulfonamide derivatives. (Describes the use of 5-
bromo-2-fluoro-4-methylbenzonitrile as a starting material for benzylic bromination and
subsequent drug synthesis).

Patent EP2970156B1: Substituted benzoxazoles and methods of use thereof. (Provides
specific experimental

H NMR data:
7.77 and 7.13 ppm).

PubChem Compound Summary: 5-Bromo-2-fluoro-4-methylbenzonitrile (CAS 1269493-
45-9).[5] [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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